5-{[2-(2-Methylpropoxy)phenyl]methylidene}-1,3-diazinane-2,4,6-trione

• IUPAC Name: 5-[[2-(2-methylpropoxy)phenyl]methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C15H16N2O4/c1-9(2)8-21-12-6-4-3-5-10(12)7-11-13(18)16-15(20)17-14(11)19/h3-7,9H,8H2,1-2H3,(H2,16,17,18,19,20)
• InChI Key: QPDBWRUGJDHOSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=CC=C1C=C2C(=O)NC(=O)NC2=O
• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.30 g/mol

Description

5-{[2-(2-Methylpropoxy)phenyl]methylidene}-1,3-diazinane-2,4,6-trione is a chemical compound known for its unique structure and potential applications in various fields. This compound belongs to the class of diazinane derivatives, which are characterized by their trione functional groups. The presence of the 2-methylpropoxy and phenylmethylidene groups adds to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[2-(2-Methylpropoxy)phenyl]methylidene}-1,3-diazinane-2,4,6-trione typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the condensation of 2-(2-methylpropoxy)benzaldehyde with barbituric acid in the presence of a suitable catalyst. The reaction is carried out in a solvent such as ethanol or methanol, and the mixture is heated under reflux conditions to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

5-{[2-(2-Methylpropoxy)phenyl]methylidene}-1,3-diazinane-2,4,6-trione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the phenylmethylidene group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted diazinane derivatives.

Scientific Research Applications

5-{[2-(2-Methylpropoxy)phenyl]methylidene}-1,3-diazinane-2,4,6-trione has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-{[2-(2-Methylpropoxy)phenyl]methylidene}-1,3-diazinane-2,4,6-trione involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 5-{[2-(4-Chlorophenoxy)phenyl]methylidene}-1,3-diazinane-2,4,6-trione
• 1,3-Dimethyl-5-[[2-[2-(4-nitrophenoxy)ethoxy]phenyl]methylidene]-1,3-diazinane-2,4,6-trione

Uniqueness

5-{[2-(2-Methylpropoxy)phenyl]methylidene}-1,3-diazinane-2,4,6-trione is unique due to the presence of the 2-methylpropoxy group, which imparts distinct chemical and physical properties